Cas no 89942-78-9 ( )
structure
Product Name:
CAS No:89942-78-9
MF:C8H7NO5
MW:197.144882440567
CID:994447
PubChem ID:343371
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 89942-78-9
- NSC 382792
- NSC-382792
- DTXSID80321881
- NSC382792
- 5-hydroxy-2-methylpyridine-3,4-dicarboxylic acid
- 5-hydroxy-2-methyl-pyridine-3,4-dicarboxylic acid
- DS-005728
-
-
- Inchi: 1S/C8H7NO5/c1-3-5(7(11)12)6(8(13)14)4(10)2-9-3/h2,10H,1H3,(H,11,12)(H,13,14)
- InChI Key: DOQJPOZAYXTGKA-UHFFFAOYSA-N
- SMILES: OC1=CN=C(C)C(C(=O)O)=C1C(=O)O
Computed Properties
- Exact Mass: 197.032
- Monoisotopic Mass: 197.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.61
- Boiling Point: 634.7°C at 760 mmHg
- Flash Point: 337.7°C
- Refractive Index: 1.654
Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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